Theophylline-8-butyric acid lactam
Cat. No. B8703423
M. Wt: 248.24 g/mol
InChI Key: DZALUXBKGNYKAJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05336621
Procedure details
Theophylline-8-butyric acid, 24 g (example 1), was dissolved in 500 ml of acetic anhydride with heating. The mixture was gently refluxed for 30 minutes, then filtered through a preheated funnel to remove insoluble material. The product crystallized upon cooling. The product was collected, washed with ether and hexane then dried in vacuum at 50° C. to give 20 g of theophylline-8-butyric acid lactam.
Identifiers
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REACTION_CXSMILES
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[N:1]1([C:12](=[O:13])[C:11]2[NH:10][C:9]([CH2:14][CH2:15][CH2:16][C:17]([OH:19])=O)=[N:8][C:7]=2[N:5]([CH3:6])[C:3]1=[O:4])[CH3:2]>C(OC(=O)C)(=O)C>[CH3:6][N:5]1[C:3](=[O:4])[N:1]([CH3:2])[C:12](=[O:13])[C:11]2[N:10]3[C:17](=[O:19])[CH2:16][CH2:15][CH2:14][C:9]3=[N:8][C:7]1=2
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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N1(C)C(=O)N(C)C=2N=C(NC2C1=O)CCCC(=O)O
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Name
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Quantity
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500 mL
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Type
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solvent
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Smiles
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C(C)(=O)OC(C)=O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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with heating
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The mixture was gently refluxed for 30 minutes
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Duration
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30 min
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FILTRATION
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Type
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FILTRATION
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Details
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filtered through a preheated funnel
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CUSTOM
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Type
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CUSTOM
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Details
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to remove insoluble material
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CUSTOM
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Type
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CUSTOM
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Details
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The product crystallized
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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upon cooling
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CUSTOM
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Type
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CUSTOM
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Details
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The product was collected
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WASH
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Type
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WASH
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Details
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washed with ether and hexane
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CUSTOM
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Type
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CUSTOM
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Details
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then dried in vacuum at 50° C.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CN1C2=C(C(=O)N(C1=O)C)N3C(=N2)CCCC3=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 20 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
